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Compound of Interest

Compound Name: 2-Methoxycyclohexan-1-ol

CAS No.: 2979-24-0

Cat. No.: B1594287 Get Quote

Introduction & Significance
cis-2-Methoxycyclohexan-1-ol (CAS: 7429-41-6) is a critical vicinal ether-alcohol often used

as a model system for studying intramolecular hydrogen bonding (IAHB) in cyclic systems.

Unlike its trans diastereomer, the cis isomer possesses a unique conformational landscape

defined by the obligatory axial-equatorial relationship of its substituents. This structural

constraint significantly influences its boiling point, density, and spectral properties, making it a

valuable probe in physical organic chemistry and a versatile chiral building block in drug

development.

Chemical Identification & Constants
The following data represents the isolated cis isomer. Note that commercial "2-

methoxycyclohexanol" is often a mixture of cis and trans isomers; the values below are specific

to the pure cis form.
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Identifier Value

IUPAC Name cis-2-Methoxycyclohexan-1-ol

CAS Registry Number 7429-41-6 (Specific for cis)

Generic CAS 2979-24-0 (Mixture/Unspecified)

SMILES
CO[C@@H]1CCCC[C@H]1O (Relative

stereochemistry)

Molecular Formula C₇H₁₄O₂

Molecular Weight 130.185 g/mol

Physical Constants
Property Value Conditions / Notes

Boiling Point 181.5 °C @ 760 mmHg [1]

Density 1.015 g/cm³ @ 20 °C [1]

Refractive Index 1.4605 [1]

Appearance Colorless Viscous Liquid Hygroscopic

Solubility

Soluble in alcohols, ether,

chloroform; Slightly soluble in

water

Lipophilic character dominates

due to internal H-bond

Technical Note: The cis isomer generally exhibits a slightly lower boiling point than expected for

a di-polar molecule of this mass due to intramolecular hydrogen bonding, which reduces the

effective surface area for intermolecular interactions compared to the trans isomer (where the

diequatorial conformer allows for stronger intermolecular networking).
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Conformational Analysis & Thermodynamics
The physicochemical behavior of cis-2-methoxycyclohexan-1-ol is governed by its chair

conformations. In the cis-1,2-disubstituted system, one substituent must be axial (

) and the other equatorial (

).

The Equilibrium
Two chair conformers exist in equilibrium:

Conformer A: OH (axial) / OMe (equatorial)

Conformer B: OH (equatorial) / OMe (axial)

Both conformers place the oxygen atoms in a gauche relationship (dihedral angle

), facilitating the formation of an Intramolecular Hydrogen Bond (IAHB) between the hydroxyl
proton and the ether oxygen.

Stabilization: The IAHB stabilizes the molecule by approximately 2–3 kcal/mol compared to

non-bonded conformers.

Spectral Signature: This internal bond results in a characteristic shift in the O-H stretching

frequency in IR spectroscopy (typically sharp, non-concentration dependent peak around

3550–3590 cm⁻¹) and a deshielding effect in

H-NMR.

Diagram: Conformational Dynamics
The following diagram illustrates the equilibrium and the stabilizing IAHB interaction.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1594287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermodynamic Factors

Conformer A
(OH-axial, OMe-equatorial)

Strong IAHB

Ring Flip
Barrier ~10 kcal/mol

Equilibrium
Conformer B

(OH-equatorial, OMe-axial)
Moderate IAHB

Both conformers allow gauche (60°)
interaction required for H-Bonding.
Steric bulk of OMe vs OH dictates

minor population differences.

Click to download full resolution via product page

Caption: Conformational equilibrium of cis-2-methoxycyclohexan-1-ol. Both chairs facilitate

intramolecular hydrogen bonding.

Synthesis & Separation Methodologies
Obtaining pure cis-2-methoxycyclohexan-1-ol requires specific synthetic strategies, as

thermodynamic control often favors the trans isomer.

Method A: Electrocatalytic Hydrogenation (High
Selectivity)
Recent advances utilize electrocatalytic hydrogenation (ECH) of guaiacol (2-methoxyphenol) to

achieve high cis selectivity.

Catalyst: PtRhAu ternary alloys or Rh-based catalysts.

Mechanism: The aromatic ring adsorbs flat onto the catalyst surface. Hydrogen addition

occurs from the bottom face, forcing the resulting substituents (

and

) to remain on the same side (cis).

Selectivity: Up to 99% cis selectivity has been reported [2, 3].[1]
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Method B: Reduction of 2-Methoxycyclohexanone
Standard reduction with metal hydrides yields a mixture of diastereomers.

Reagent: Lithium Aluminum Hydride (

) or Sodium Borohydride (

).

Outcome: Kinetic control typically yields a mixture where the hydride attacks from the less

hindered axial face, but the product ratio is solvent-dependent.

Purification: The cis and trans isomers can be separated via fractional distillation (due to the

~15°C boiling point difference) or preparative GC.

Diagram: Synthesis Workflow

Guaiacol
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(LiAlH4 / NaBH4)

Nucleophilic Attack

cis-2-Methoxycyclohexan-1-ol
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>90% Selectivity Mix
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Caption: Comparison of synthetic routes. Electrocatalytic hydrogenation offers superior

stereoselectivity for the cis isomer.

Experimental Validation Protocol
To verify the identity and purity of the cis isomer in the lab, use the following protocol:

Refractive Index Check: Measure

. A value close to 1.4605 indicates the cis form (or a specific mixture). The trans isomer
typically has a slightly lower index.

IR Spectroscopy: Look for the sharp intramolecular H-bond peak at ~3560 cm⁻¹ in dilute

. This peak should remain sharp upon dilution, confirming the bond is intramolecular
(characteristic of cis).

Gas Chromatography: Use a polar capillary column (e.g., PEG/Wax). The cis isomer, being

more compact and having an internal H-bond, typically elutes before the trans isomer (which

interacts more strongly with the polar stationary phase due to exposed polar groups).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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